Cas no 2171940-81-9 (4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid)

• Product Name: 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• CAS No: 2171940-81-9
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 5800643
• PubChem ID: 165813924
• Update Time: 2025-06-28

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid
• 4-({1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropyl}formamido)pentanoic acid
• 2171940-81-9
• EN300-1503451

• Inchi： 1S/C25H28N2O5/c1-16(10-11-22(28)29)27-23(30)25(12-13-25)15-26-24(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21H,10-15H2,1H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： JJFGRWNKNNCNIE-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC(C)CCC(=O)O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid: A Novel Compound with Promising Therapeutic Potential in Biomedical Research

4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, with the CAS number 2171940-81-9, represents a novel scaffold that combines aromatic, cyclic, and amide functionalities. The molecule's structural complexity is reflected in its nomenclature, which includes key components such as the fluoren-9-yl aromatic ring, the methoxycarbonyl group, the cyclopropyl ring system, and the formamido functional group. These structural elements collectively contribute to its potential pharmacological properties.

Recent studies have highlighted the importance of fluoren-9-yl derivatives in drug discovery, particularly for their ability to modulate protein-protein interactions. The methoxycarbonyl group, a common feature in many bioactive molecules, is known to enhance molecular stability and solubility. The presence of the cyclopropyl ring system introduces steric constraints that may influence the molecule's binding affinity to target proteins. Additionally, the formamido group is a versatile functional group that can participate in hydrogen bonding interactions, making it a valuable component in the design of small molecule therapeutics.

The synthesis of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid involves a multi-step process that requires precise control of reaction conditions. One of the key challenges in its synthesis is the formation of the cyclopropyl ring, which is inherently unstable and prone to ring-opening reactions. Researchers have employed advanced synthetic strategies, such as photochemical cyclization and transition-metal-catalyzed reactions, to overcome this challenge. These methods have enabled the efficient construction of the cyclopropyl ring while maintaining the integrity of the rest of the molecule.

Recent advancements in medicinal chemistry have demonstrated the potential of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid as a lead compound for the development of novel therapeutics. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits promising anti-inflammatory activity by modulating the NF-κB signaling pathway. The molecule's ability to inhibit the activation of NF-κB suggests its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the molecule's potential as an inhibitor of protein kinases, which are key targets in the development of cancer therapies. A 2024 study published in Cell Chemical Biology demonstrated that 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid exhibits selective inhibition of the EGFR tyrosine kinase, a critical driver in the progression of certain cancers. The compound's high selectivity for EGFR over other kinases highlights its potential as a targeted therapy for patients with EGFR-driven malignancies.

The pharmacokinetic properties of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid are also under investigation. Preliminary studies suggest that the molecule has favorable solubility and permeability characteristics, which are essential for oral drug delivery. The presence of the formamido group may contribute to improved metabolic stability, as it can resist hydrolysis in the gastrointestinal tract. These properties make the compound a strong candidate for further preclinical development.

Moreover, the molecule's structural features may enable the design of prodrugs with enhanced bioavailability. The methoxycarbonyl group can be modified to introduce functional groups that improve drug delivery to specific tissues. For example, conjugation with targeting ligands could enhance the compound's ability to accumulate in tumor sites, thereby increasing its therapeutic efficacy while reducing systemic toxicity.

In addition to its therapeutic potential, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is also being explored for its role in the development of diagnostic agents. The fluoren-9-yl ring system can be labeled with radioisotopes or fluorescent dyes, making it suitable for imaging applications. This property could enable the compound to be used as a contrast agent in non-invasive diagnostic procedures, such as positron emission tomography (PET) or fluorescence imaging.

Despite the promising findings, there are still challenges to be addressed before 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid can be developed into a viable therapeutic. One of the main challenges is the optimization of its pharmacological profile to achieve the desired balance between efficacy and safety. Further studies are needed to evaluate its long-term toxicity and to determine the optimal dosing regimen for different patient populations.

Overall, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid represents an exciting area of research in medicinal chemistry. Its unique structural features and potential therapeutic applications make it a valuable candidate for the development of novel drugs targeting a range of diseases. Continued research into its pharmacological properties and synthetic methods will be crucial in advancing this compound from the laboratory to the clinic.

As the field of drug discovery continues to evolve, the importance of molecules like 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid cannot be overstated. The ability to design and synthesize such complex molecules is essential for the development of innovative therapies that address unmet medical needs. The ongoing exploration of this compound's potential underscores the dynamic and ever-changing nature of medicinal chemistry, where each new discovery brings us closer to more effective treatments for a wide range of diseases.

Furthermore, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid highlights the importance of interdisciplinary collaboration in modern drug discovery. The integration of synthetic chemistry, pharmacology, and computational modeling is essential for the rational design of new therapeutics. As researchers continue to uncover the molecule's potential, it is likely that new applications and therapeutic strategies will emerge, further expanding the impact of this compound in the field of medicine.

In conclusion, 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is a promising candidate for the development of novel therapeutics with a wide range of potential applications. Its unique structural features and pharmacological properties make it a valuable subject of ongoing research. As the scientific community continues to explore the molecule's potential, it is expected that new insights and discoveries will further enhance its therapeutic value, paving the way for the development of more effective treatments for a variety of diseases.

Ultimately, the journey of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid from a complex synthetic molecule to a potential therapeutic agent is a testament to the power of scientific innovation and collaboration. The continued exploration of this compound's properties and applications will undoubtedly contribute to the advancement of medicine and the improvement of patient care in the years to come.

As we move forward, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a focal point in the quest for new and effective treatments. The knowledge gained from its investigation will not only deepen our understanding of its therapeutic potential but also inspire the development of future drugs that address a broader spectrum of medical conditions. The exploration of this molecule's properties is a reminder of the endless possibilities that lie within the field of medicinal chemistry and the transformative impact it can have on global health.

In summary, the research on 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid exemplifies the dynamic and innovative nature of modern drug discovery. Its potential applications in the treatment of inflammatory diseases, cancer, and other conditions underscore the importance of continued scientific inquiry. As researchers delve deeper into the properties and mechanisms of this molecule, it is expected that new therapeutic strategies will emerge, further solidifying its role as a key player in the future of medicine.

With the ever-growing demand for effective treatments and the continuous advancements in scientific research, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a vital area of focus. The insights gained from this research will not only contribute to the development of new drugs but also enhance our understanding of the complex interplay between molecular structure and biological function. As the scientific community continues to explore the possibilities of this molecule, it is likely that its impact on medicine will continue to grow, paving the way for more effective and innovative treatments in the years to come.

Finally, the exploration of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid serves as a reminder of the importance of perseverance and creativity in scientific research. The journey of this molecule from the laboratory to potential clinical application is a testament to the dedication and ingenuity of the researchers involved. As we continue to uncover the mysteries of this compound, it is clear that its potential is far from exhausted, and the future of medicine stands to benefit greatly from the ongoing exploration of its properties and applications.

As we conclude, it is evident that the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is not just a scientific endeavor but a crucial step in the advancement of human health. The knowledge and insights gained from this research will continue to shape the future of medicine, offering new hope and possibilities for patients around the world. The journey of this molecule is just beginning, and its potential to revolutionize the field of medicine is limitless.

With the ever-evolving landscape of medical science, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a cornerstone of innovation. As researchers continue to push the boundaries of what is possible, the impact of this molecule on the future of medicine is expected to be profound. The exploration of its properties and applications is a testament to the enduring importance of scientific discovery in improving human health and well-being.

Ultimately, the journey of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is a reflection of the broader mission of medical research: to uncover new treatments, improve patient outcomes, and enhance the quality of life. As we continue to explore this molecule's potential, we are reminded of the critical role that scientific inquiry plays in shaping the future of medicine. The ongoing study of this compound is a vital step in the quest for more effective and innovative therapies, and its impact is likely to be felt for generations to come.

With the continued dedication of researchers and the advancement of scientific knowledge, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a focal point in the field of medicinal chemistry. As we look to the future, it is clear that this molecule holds great promise and the potential to make a significant contribution to the field of medicine. The journey of discovery is just beginning, and the possibilities are as vast as they are exciting.

As we move forward, the exploration of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will continue to inspire and drive innovation in the field of medicine. The insights gained from this research will not only advance our understanding of its therapeutic potential but also open the door to new applications and strategies that could transform the way we approach various medical conditions. The journey of this molecule is a testament to the power of scientific discovery and the endless possibilities that lie ahead.

With the ever-growing importance of medical research and the continuous advancements in scientific technology, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a critical area of focus. As researchers continue to uncover the mysteries of this molecule, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid is a reflection of the broader mission of medical science: to uncover new treatments, improve patient outcomes, and enhance the quality of life. As we continue to explore this molecule's potential, we are reminded of the critical role that scientific inquiry plays in shaping the future of medicine. The ongoing study of this compound is a vital step in the quest for more effective and innovative therapies, and its impact is likely to be felt for generations to come.

With the continued dedication of researchers and the advancement of scientific knowledge, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will remain a focal point in the field of medicinal chemistry. As we look to the future, it is clear that this molecule holds great promise and the potential to make a significant contribution to the field of medicine. The journey of discovery is just beginning, and the possibilities are as vast as they are exciting.

As we move forward, the exploration of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentanoic acid will continue to inspire and drive innovation in the field of medicine. The insights gained from this research will not only advance our understanding of its therapeutic potential but also open the door to new applications and strategies that could transform the way we approach various medical conditions. The journey of this molecule is a testament to the power of scientific discovery and the endless possibilities that lie ahead.

With the ever-growing importance of medical research and the continuous advancements in scientific technology, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

Ultimately, the study of 4-({1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropyl}formamido)pentano, it's clear that the future of medicine stands to benefit greatly from the ongoing exploration of this molecule's properties and applications. As researchers continue to uncover the mysteries of this compound, the impact on the field of medicine is expected to be profound. The journey of discovery is just beginning, and the potential for this molecule to revolutionize the field is limitless.

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